BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
2-Ethyl-3-methylbutyraldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyl-3-methylbutanal

Cat. No.: B1266178

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethyl-3-methylbutyraldehyde, a significant organic compound. The information is tailored for
researchers, scientists, and professionals in drug development, offering a detailed summary of
its physical characteristics. This document presents quantitative data in a structured format,
outlines general experimental protocols for property determination, and includes a visual
representation of the characterization workflow.

Core Physical Properties

2-Ethyl-3-methylbutyraldehyde, also known as 2-ethyl-3-methylbutanal, is a colorless liquid.
[1] The compound is characterized by the following physical properties:
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Physical Property Value Units
Molecular Formula C7H140

Molecular Weight 114.19 g/mol
Boiling Point 134 - 140 °C
Melting Point 128 - 132 °C
Density 0.803-0.9 g/cm3
Refractive Index 1.401

Soluble in alcohols and ethers;

Solubility )

poorly soluble in water.[1]
Vapor Pressure 8.08 mmHg at 25°C
Flash Point 33 °C

Experimental Protocols for Physical Property

Determination

The following sections detail the general experimental methodologies for determining the key

physical properties of organic compounds like 2-Ethyl-3-methylbutyraldehyde.

Boiling Point Determination

The boiling point of a volatile liquid such as 2-Ethyl-3-methylbutyraldehyde can be determined

using simple distillation.[1] This method is suitable when the compound is pure or when its

boiling point is significantly different from any impurities.[1]

Apparatus:

¢ Distillation flask

e Condenser

e Receiving flask
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e Thermometer

e Heating mantle or oil bath

Procedure:

The liquid sample is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor.

o The flask is heated, and as the liquid boils, the vapor rises, passes into the condenser,
liquefies, and is collected in the receiving flask.

o The temperature is recorded when it stabilizes during the distillation process; this stable
temperature is the boiling point of the liquid.

Melting Point Determination

For compounds that are solid at room temperature, the melting point is a crucial indicator of
purity. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.
Impurities tend to depress and broaden the melting point range.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

e Capillary tubes

e Thermometer

Procedure:

o A small amount of the finely powdered solid sample is packed into a capillary tube.

e The capillary tube is placed in the heating block of the melting point apparatus.
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o The sample is heated slowly, at a rate of about 1-2°C per minute, especially near the
expected melting point.[2]

e The temperature at which the first drop of liquid appears (the beginning of melting) and the
temperature at which the entire sample becomes liquid (the completion of melting) are
recorded. This range is the melting point of the substance.

Density Measurement

The density of a liquid can be determined using several methods, including a pycnometer or a
hydrometer. Digital density meters offer a more precise and automated measurement.

Apparatus:

o Pycnometer (a glass flask with a specific volume)
e Analytical balance

e Thermometer

Procedure using a Pycnometer:

o The empty pycnometer is weighed accurately.

e ltis then filled with the liquid sample, ensuring no air bubbles are present, and weighed
again.

» The temperature of the liquid is recorded.

e The density is calculated by dividing the mass of the liquid (the difference between the filled
and empty pycnometer weights) by the known volume of the pycnometer.

Refractive Index Measurement

The refractive index is a measure of how much light bends, or refracts, when it enters a liquid.
It is a characteristic property that can be used for identification and purity assessment.

Apparatus:
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o Refractometer (e.g., Abbe refractometer)
 Light source (typically a sodium lamp)
e Dropper

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.
e The prism is closed, and the light source is positioned.

o The user looks through the eyepiece and adjusts the controls until the dividing line between
the light and dark fields is sharp and centered in the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken should also be recorded, as the refractive index is temperature-
dependent.

Solubility Determination

The solubility of a compound in various solvents provides information about its polarity and the
types of intermolecular forces it can form.

Apparatus:

o Test tubes

o Graduated cylinders or pipettes
» Vortex mixer (optional)
Procedure:

o Asmall, measured amount of the solute (e.g., 0.1 g of solid or 0.2 mL of liquid) is placed in a
test tube.

» A specific volume of the solvent (e.g., 3 mL) is added incrementally while shaking or
vortexing.
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¢ The mixture is observed to determine if the solute dissolves completely.

o This process is repeated with a range of solvents, typically including water, dilute acid (e.g.,
5% HCI), dilute base (e.g., 5% NaOH), and organic solvents like ethanol and ether.[3]

Workflow for Physical Property Characterization

The following diagram illustrates the logical workflow for the determination of the physical

properties of a chemical compound.
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Caption: Logical workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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